Cas no 1706436-52-3 (4-Diethoxymethyl-1-trifluoromethyl-1H-pyrazole)

• Product Name: 4-Diethoxymethyl-1-trifluoromethyl-1H-pyrazole
• CAS No: 1706436-52-3
• MF: C₉H₁₃F₃N₂O₂
• MW: 238.206932783127
• CID: 5151969
• Update Time: 2025-08-03

4-Diethoxymethyl-1-trifluoromethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Diethoxymethyl-1-trifluoromethyl-1H-pyrazole

• Inchi： 1S/C9H13F3N2O2/c1-3-15-8(16-4-2)7-5-13-14(6-7)9(10,11)12/h5-6,8H,3-4H2,1-2H3
• InChI Key： TVPQXQIWABOWAZ-UHFFFAOYSA-N
• SMILES： N1(C(F)(F)F)C=C(C(OCC)OCC)C=N1

Additional information on 4-Diethoxymethyl-1-trifluoromethyl-1H-pyrazole

4-Diethoxymethyl-1-trifluoromethyl-1H-pyrazole: A Comprehensive Overview

The compound 4-Diethoxymethyl-1-trifluoromethyl-1H-pyrazole, identified by the CAS number 1706436-52-3, is a highly specialized organic chemical with significant applications in various fields. This compound belongs to the class of pyrazole derivatives, which are known for their unique chemical properties and wide-ranging utility in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyrazole ring substituted with a trifluoromethyl group at position 1 and diethoxymethyl groups at position 4, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Diethoxymethyl-1-trifluoromethyl-1H-pyrazole. Researchers have employed various methodologies, including transition metal-catalyzed coupling reactions and organocatalytic processes, to achieve high yields and excellent stereocontrol. These methods have not only improved the scalability of the synthesis but also opened new avenues for exploring its potential applications. For instance, the trifluoromethyl group imparts unique electronic properties, while the diethoxymethyl groups provide opportunities for further functionalization, making this compound a valuable intermediate in drug discovery and material synthesis.

In the field of pharmaceuticals, 4-Diethoxymethyl-1-trifluoromethyl-1H-pyrazole has shown promise as a lead compound for developing novel therapeutics. Its ability to modulate key biological targets, such as kinases and ion channels, has been extensively studied. Recent studies have demonstrated that this compound exhibits potent activity against various disease models, including cancer and neurodegenerative disorders. Furthermore, its structural flexibility allows for the incorporation of additional functional groups, enhancing its potential as a multi-target drug candidate.

The agricultural sector has also benefited from the properties of this compound. As an agrochemical intermediate, 4-Diethoxymethyl-1-trifluoromethyl-1H-pyrazole has been utilized in the development of pesticides and herbicides with improved efficacy and reduced environmental impact. Its ability to withstand harsh environmental conditions while maintaining stability makes it an ideal candidate for sustainable agricultural practices.

In addition to its practical applications, this compound has been a subject of extensive theoretical studies. Computational chemists have employed advanced molecular modeling techniques to investigate its electronic structure, reactivity, and interaction with biological systems. These studies have provided valuable insights into its mechanism of action and have guided further experimental research.

The synthesis and application of 4-Diethoxymethyl-1-trifluoromethyl-1H-pyrazole represent a significant advancement in modern organic chemistry. Its unique combination of structural features and functional versatility makes it an invaluable tool in various scientific disciplines. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an even greater role in shaping future innovations across industries.